2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine

• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol
• IUPAC Name: 5-cyclopropyl-3-piperidin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C10H15N3O/c1-2-6-11-8(3-1)9-12-10(14-13-9)7-4-5-7/h7-8,11H,1-6H2
• InChI Key: WLDSUNRVPHIXCO-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)C2=NOC(=N2)C3CC3

Description

2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine is a heterocyclic compound featuring a piperidine ring substituted at the 2-position with a 1,2,4-oxadiazole moiety bearing a cyclopropyl group. Its molecular formula is C₁₀H₁₅N₃O, with a molecular weight of 193.25 g/mol (based on structural analogs in ). The compound is often utilized as a hydrochloride salt (e.g., CAS 1375474-26-2, ) to enhance solubility and stability in pharmaceutical applications. The cyclopropyl group introduces steric constraints and metabolic stability, while the piperidine ring provides basicity, facilitating salt formation and interactions with biological targets .

Preparation Methods

Key Synthetic Route

Step	Reactants	Conditions	Description	Yield
1	Cyclopropanecarboxylic acid or derivative + Amidoxime	Base (e.g., NaOH), solvent (DMSO), room temperature	Cyclization to form 5-cyclopropyl-1,2,4-oxadiazole intermediate	~57% (analogous compounds)
2	Oxadiazole intermediate + 2-halopiperidine or piperidine derivative	Nucleophilic substitution, solvent (e.g., DMF), mild heating	Attachment of oxadiazole to piperidine at 2-position	Variable, typically moderate to good

• The amidoxime is prepared from the corresponding nitrile or amide precursor.
• The cyclization step is often carried out in dimethyl sulfoxide (DMSO) with sodium hydroxide as the base at ambient temperature, promoting ring closure to the oxadiazole.
• The piperidine substitution can be achieved via nucleophilic substitution or direct coupling reactions.

Industrial Scale Considerations

For industrial production, the synthetic route is adapted for scalability:

• Use of continuous flow reactors to control reaction parameters precisely, improving yield and purity.
• Optimization of solvent systems to reduce environmental impact and cost.
• Application of microwave-assisted synthesis to reduce reaction times and enhance yields.
• Purification typically involves crystallization or chromatographic techniques adapted to bulk quantities.

Alternative Synthetic Approaches

• Microwave-Assisted Synthesis: Recent advancements include microwave irradiation to accelerate the cyclization step, reducing reaction times from hours to minutes and improving overall yield.
• Salt Formation: The free base 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine can be converted to its hydrochloride salt by reaction with hydrochloric acid in ethanol or methanol, enhancing solubility and stability for pharmaceutical applications.

Chemical Reaction Analysis of Preparation

Types of Reactions Involved

Reaction Type	Reagents/Conditions	Role in Synthesis
Cyclization	Amidoxime + Carboxylic acid derivative, base (NaOH), DMSO	Formation of 1,2,4-oxadiazole ring
Nucleophilic substitution	Piperidine derivative, solvent (DMF), heat	Attachment of oxadiazole to piperidine
Salt formation	HCl, ethanol/methanol	Conversion to hydrochloride salt for improved properties

Reaction Mechanisms

• The amidoxime attacks the electrophilic carbonyl carbon of the carboxylic acid derivative, followed by intramolecular cyclization and dehydration to form the oxadiazole ring.
• The piperidine nitrogen acts as a nucleophile displacing a suitable leaving group (e.g., halide) on the oxadiazole intermediate or vice versa, forming the final substituted product.

Data Table Summarizing Preparation Methods

Method	Key Reactants	Conditions	Advantages	Disadvantages	Yield (%)
Base-mediated cyclization	Amidoxime + cyclopropanecarboxylic acid derivative	NaOH/DMSO, RT	Simple, mild conditions	Moderate yield, long reaction time	~57 (analogous)
Microwave-assisted cyclization	Same as above	Microwave irradiation, minutes	Faster, higher yield	Requires specialized equipment	Improved (not quantified)
Nucleophilic substitution	Oxadiazole intermediate + 2-halopiperidine	DMF, mild heat	Direct coupling, good selectivity	Requires halide precursor	Moderate to good
Salt formation	Free base + HCl	Ethanol/methanol, RT	Improved solubility/stability	Additional step	Quantitative

Chemical Reactions Analysis

Types of Reactions

2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The oxadiazole ring can participate in nucleophilic substitution reactions, where nucleophiles replace substituents on the ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxadiazole derivatives with additional oxygen functionalities, while reduction may produce partially or fully reduced oxadiazole rings.

Scientific Research Applications

2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including infections and cancer.

Industry: The compound is used in the development of new materials with unique properties, such as high thermal stability and conductivity.

Mechanism of Action

The mechanism of action of 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine involves its interaction with specific molecular targets and pathways. The oxadiazole ring can interact with enzymes and receptors, modulating their activity. For example, it may inhibit the activity of certain enzymes involved in bacterial cell wall synthesis, leading to antimicrobial effects . The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Substituent Position on Piperidine

• 3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride (CAS 1375474-26-2, ): Differs in the oxadiazole substituent position (3- vs. 2-piperidine). Altered spatial orientation may affect binding to targets like enzymes or receptors. Molecular formula: C₁₀H₁₅N₃O·HCl (vs. C₁₀H₁₅N₃O for the non-salt form of the 2-substituted compound).

• 4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride ():

  • Oxadiazole at the 4-position of piperidine.
  • Increased distance from the nitrogen atom may reduce basicity compared to 2- or 3-substituted derivatives.
  • Priced at €725.00/50mg , indicating higher synthetic complexity than 2-substituted analogs .

Substituent Variations on the Oxadiazole Ring

• 2-[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]piperidine hydrochloride (CAS 1211196-88-1, ):

  • Replaces cyclopropyl with isopropyl.
  • Isopropyl increases lipophilicity (logP ~2.5 vs. ~1.8 for cyclopropyl) but reduces metabolic stability due to bulkier structure.
  • Molecular formula: C₁₀H₁₈ClN₃O (higher molecular weight due to isopropyl) .

• 4-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)piperidine hydrochloride ():

  • Substitutes cyclopropyl with CF₃ , an electron-withdrawing group.
  • Enhances oxidative stability and binding affinity to electron-deficient targets.
  • Priced lower (€493.00/50mg ) than cyclopropyl analogs, suggesting easier synthesis .

Heterocyclic Core Modifications

• 4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine (CAS 22926-67-6, ):

  • Replaces piperidine with pyridine.
  • Pyridine’s aromaticity enables π-π stacking interactions, beneficial in kinase inhibitors.
  • Lower molecular weight (187.20 g/mol ) compared to piperidine derivatives .

• 3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine (CAS 31827-43-7, ):

  • Oxadiazole at the 3-position of pyridine.
  • Altered electronic effects may influence solubility and target engagement compared to 4-substituted pyridines .

Functional Group Additions

• 4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-3-iodobenzoic acid ():
  • Incorporates a carboxylic acid and iodine substituents.
  • Ionizable carboxylic acid improves aqueous solubility, while iodine adds steric bulk and polarizability.
  • Molecular formula: C₁₂H₁₀IN₃O₃ (higher molecular weight: 371.13 g/mol) .

Key Research Findings

• Synthetic Accessibility : Cyclopropyl-containing oxadiazoles are synthesized via condensation of amidoximes with cyclopropanecarboxylates in basic conditions (e.g., NaOH/DMSO, ), yielding ~57% for analogs .
• Biological Relevance : Piperidine-oxadiazole hybrids are prevalent in drug discovery for their dual functionality—piperidine’s basicity aids membrane permeability, while oxadiazole serves as a bioisostere for ester or amide groups .

Biological Activity

2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine is a compound of interest due to its potential biological activities, particularly in the field of medicinal chemistry. This compound belongs to the oxadiazole family, which has been extensively studied for various pharmacological properties, including anticancer and antimicrobial activities.

The chemical structure of 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine can be represented as follows:

• Molecular Formula : C10H15N3O
• Molecular Weight : 193.25 g/mol
• CAS Number : 1250005-33-4

Anticancer Activity

Recent studies have highlighted the potential of oxadiazole derivatives in cancer treatment. For instance, compounds similar to 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine have shown significant antiproliferative effects against various cancer cell lines. A study indicated that related piperidine derivatives exhibited IC50 values in the nanomolar range against prostate cancer cell lines (DU-145) and leukemia cells .

Table 1: Anticancer Activity of Oxadiazole Derivatives

Compound Name	Cell Line	IC50 (μM)	Mechanism of Action
4-(1,2,4-Oxadiazol-5-yl)piperidine	DU-145 (Prostate Cancer)	0.12	Tubulin inhibition
2-(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)piperidine	MCF-7 (Breast Cancer)	TBD	Apoptosis induction

Note: TBD = To Be Determined

In vitro studies have shown that these compounds can induce apoptosis in cancer cells through various pathways, such as upregulation of p53 and activation of caspase cascades . This suggests that 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)piperidine could be a promising candidate for further development as an anticancer agent.

Case Study 1: Antiproliferative Effects

A recent study focused on a series of oxadiazole derivatives similar to 2-(5-Cyclopropyl-1,2,4-Oxadiazol-3-Yl)piperidine. The results indicated that these compounds exhibited varying degrees of cytotoxicity against human T acute lymphoblastic leukemia (CEM) and other cancer cell lines. The most potent derivative showed an IC50 value significantly lower than that of conventional chemotherapeutics like doxorubicin .

Case Study 2: Mechanistic Insights

In another research effort aimed at understanding the mechanism of action of oxadiazole derivatives, it was found that these compounds could inhibit tubulin polymerization. This was evidenced by increased mitotic figures in treated cell lines and confirmed through biochemical assays . Such findings underscore the potential of 2-(5-Cyclopropyl-1,2,4-Oxadiazol-3-Yl)piperidine as a tubulin inhibitor.